Cas no 1579092-24-2 (N-[(1-Aminocyclohexyl)methyl]-3-(difluoromethoxy)thiophene-2-carboxamide;hydrochloride)

• Product Name: N-[(1-Aminocyclohexyl)methyl]-3-(difluoromethoxy)thiophene-2-carboxamide;hydrochloride
• CAS No: 1579092-24-2
• MF: C₁₃H₁₉ClF₂N₂O₂S
• MW: 340.816968202591
• CID: 6329239
• PubChem ID: 154578100
• Update Time: 2025-06-14

N-[(1-Aminocyclohexyl)methyl]-3-(difluoromethoxy)thiophene-2-carboxamide;hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-26675811
• N-[(1-Aminocyclohexyl)methyl]-3-(difluoromethoxy)thiophene-2-carboxamide;hydrochloride
• N-[(1-aminocyclohexyl)methyl]-3-(difluoromethoxy)thiophene-2-carboxamide hydrochloride
• 1579092-24-2

• Inchi： 1S/C13H18F2N2O2S.ClH/c14-12(15)19-9-4-7-20-10(9)11(18)17-8-13(16)5-2-1-3-6-13;/h4,7,12H,1-3,5-6,8,16H2,(H,17,18);1H
• InChI Key： HFZYSQGBPRNEKG-UHFFFAOYSA-N
• SMILES： Cl.S1C=CC(=C1C(NCC1(CCCCC1)N)=O)OC(F)F

Computed Properties

• Exact Mass: 340.0823830g/mol
• Monoisotopic Mass: 340.0823830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 338
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.6Ų

Additional information on N-[(1-Aminocyclohexyl)methyl]-3-(difluoromethoxy)thiophene-2-carboxamide;hydrochloride

Research Brief on N-[(1-Aminocyclohexyl)methyl]-3-(difluoromethoxy)thiophene-2-carboxamide;hydrochloride (CAS: 1579092-24-2)

N-[(1-Aminocyclohexyl)methyl]-3-(difluoromethoxy)thiophene-2-carboxamide;hydrochloride (CAS: 1579092-24-2) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features including a cyclohexylamine moiety and a difluoromethoxy-substituted thiophene carboxamide, has shown promising potential in various therapeutic applications. Recent studies have focused on its pharmacological properties, mechanism of action, and potential clinical applications, making it a subject of intense research interest.

The primary objective of recent research on this compound has been to elucidate its biological targets and therapeutic potential. Preliminary studies suggest that it may act as a modulator of specific protein-protein interactions or enzymatic activities, although the exact mechanism remains under investigation. Its structural similarity to known bioactive molecules has prompted researchers to explore its efficacy in models of neurological disorders, inflammatory diseases, and oncology. The hydrochloride salt form enhances its solubility and bioavailability, which is critical for in vivo studies and potential therapeutic use.

Methodologically, recent investigations have employed a combination of in vitro and in vivo approaches. High-throughput screening assays have been utilized to identify the compound's binding affinity to various biological targets, while molecular docking studies have provided insights into its potential interactions at the atomic level. In vivo studies have focused on pharmacokinetics, toxicity profiles, and efficacy in disease models. These studies are often complemented by advanced analytical techniques such as LC-MS/MS for quantification and NMR spectroscopy for structural confirmation.

Key findings from recent research highlight the compound's promising therapeutic profile. For instance, one study demonstrated its efficacy in reducing inflammatory markers in a rodent model of chronic inflammation, with minimal observed toxicity. Another study reported its potential as a neuroprotective agent, showing significant reduction in neuronal damage in models of neurodegenerative diseases. Additionally, its pharmacokinetic properties, including favorable half-life and tissue distribution, further support its potential as a drug candidate. However, challenges such as metabolic stability and potential off-target effects remain areas of active investigation.

In conclusion, N-[(1-Aminocyclohexyl)methyl]-3-(difluoromethoxy)thiophene-2-carboxamide;hydrochloride (CAS: 1579092-24-2) represents a promising candidate for further development in the field of medicinal chemistry. Its unique structural attributes and demonstrated biological activities warrant continued research to fully elucidate its mechanism of action and therapeutic potential. Future studies should focus on optimizing its pharmacokinetic properties and conducting preclinical trials to assess its safety and efficacy in humans. The compound's versatility and potential applicability across multiple disease areas make it a valuable subject for ongoing and future research efforts.